N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)furan-3-carboxamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]furan-3-carboxamide
• InChI: InChI=1S/C17H21N3O3/c1-11-9-12(2)19-17(18-11)23-15-5-3-14(4-6-15)20-16(21)13-7-8-22-10-13/h7-10,14-15H,3-6H2,1-2H3,(H,20,21)
• InChI Key: FFLXQMQICMAZPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)C3=COC=C3)C
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)furan-3-carboxamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound was first synthesized in 2010 and has since been studied extensively for its mechanism of action and biochemical and physiological effects.

Scientific Research Applications

Antiprotozoal Agents

Compounds similar to N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)furan-3-carboxamide have been investigated for their antiprotozoal activity. For instance, dicationic imidazo[1,2-a]pyridines and their derivatives demonstrated potent in vitro activity against T. b. rhodesiense and P. falciparum, indicating potential applications in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Antimicrobial Agents

Further research into furan-carboxamide derivatives and their antimicrobial efficacy revealed significant in vitro activity against various microorganisms, including bacteria and fungi. This suggests potential for these compounds in developing new antimicrobial drugs (Zanatta et al., 2007).

Anticancer Agents

The exploration of N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)furan-3-carboxamide related structures has extended into anticancer research. Novel synthesized derivatives have shown promising cytotoxic activities against human cancer cell lines, highlighting their potential in cancer treatment strategies (Kumar et al., 2009).

Antiviral Agents

Investigations into furan-carboxamide derivatives have also identified compounds with potent inhibitory activity against influenza A H5N1 virus, indicating their potential as novel antiviral agents. This research opens avenues for the development of new treatments for deadly viral infections (Yongshi et al., 2017).

Catalytic Applications

Additionally, certain derivatives have been utilized as ligands for bimetallic boron-containing heterogeneous catalysts, exhibiting high activity in catalyzing the Suzuki reaction in aqueous media. This suggests applications in facilitating chemical synthesis processes, particularly in producing heterobiaryls containing furyl and thienyl rings (Bumagin et al., 2019).